Cas no 119858-82-1 (1-(chloromethyl)-3-(methoxymethyl)benzene)

• Product Name: 1-(chloromethyl)-3-(methoxymethyl)benzene
• CAS No: 119858-82-1
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD21234515
• CID: 2892388
• PubChem ID: 13980146
• Update Time: 2025-11-02

1-(chloromethyl)-3-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-3-(methoxymethyl)benzene
• 119858-82-1
• EN300-1966652
• SCHEMBL20347891
• AKOS014774821
• 975-418-8

• MDL： MFCD21234515
• Inchi： 1S/C9H11ClO/c1-11-7-9-4-2-3-8(5-9)6-10/h2-5H,6-7H2,1H3
• InChI Key： UOPQKXSFMGIIAK-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(COC)=C1

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-(chloromethyl)-3-(methoxymethyl)benzene

Comprehensive Overview of 1-(Chloromethyl)-3-(Methoxymethyl)Benzene (CAS No. 119858-82-1)

1-(Chloromethyl)-3-(Methoxymethyl)benzene (CAS No. 119858-82-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and fine chemical production. Its molecular structure, featuring both chloromethyl and methoxymethyl functional groups, makes it a versatile building block for complex chemical transformations. This compound has garnered significant attention in recent years due to its role in sustainable chemistry and green synthesis methodologies, aligning with the global push for eco-friendly industrial processes.

The compound’s CAS No. 119858-82-1 is frequently searched in academic and industrial databases, reflecting its importance in R&D. Researchers often explore its reactivity in nucleophilic substitution reactions, where the chloromethyl group acts as a key electrophile. Meanwhile, the methoxymethyl moiety offers stability and solubility advantages, making it valuable for designing drug delivery systems. Recent trends highlight its potential in catalysis and polymer chemistry, addressing user queries like “1-(Chloromethyl)-3-(Methoxymethyl)benzene applications” or “CAS 119858-82-1 synthesis methods.”

From an industrial perspective, 1-(Chloromethyl)-3-(Methoxymethyl)benzene is pivotal in producing high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, is a hot topic in organic chemistry forums. Users also frequently ask about its safety data and handling protocols, emphasizing the need for clear technical documentation. Notably, its low environmental persistence and biodegradability profile align with green chemistry principles, a recurring theme in modern research.

Innovative applications of this compound include its use in material science, particularly in modifying surface properties of polymers. The methoxymethyl group’s ether linkage enhances thermal stability, while the chloromethyl group facilitates further functionalization. Searches like “CAS 119858-82-1 derivatives” or “1-(Chloromethyl)-3-(Methoxymethyl)benzene in coatings” reflect growing interest in these niche areas. Analytical techniques such as GC-MS, NMR, and HPLC are commonly employed to characterize its purity, a detail often queried by quality control professionals.

In summary, 1-(Chloromethyl)-3-(Methoxymethyl)benzene (CAS No. 119858-82-1) bridges multiple disciplines, from pharmaceuticals to advanced materials. Its dual-functional design caters to both traditional and cutting-edge applications, resonating with trends like sustainable synthesis and precision chemistry. As demand for tailored chemical solutions rises, this compound’s relevance in scientific and industrial workflows is set to expand further.